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Compound of Interest

Compound Name: 4'-Hydroxyflavanone

Cat. No.: B191497 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, step-by-step procedures for the safe disposal of 4'-
Hydroxyflavanone, ensuring compliance and minimizing risk.

4'-Hydroxyflavanone is classified as an irritant, capable of causing skin, eye, and respiratory

tract irritation.[1][2] Therefore, adherence to strict disposal protocols is necessary. This

substance should be treated as hazardous waste and disposed of through an approved waste

disposal plant or a licensed chemical destruction facility.[3][4] It is crucial to prevent this

chemical from entering drains or the environment.[3]

Hazard Identification and Safety Data
Before handling 4'-Hydroxyflavanone for disposal, it is imperative to be aware of its specific

hazards. The following table summarizes the key safety information.
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Hazard Category GHS Hazard Statement
Precautionary Statement
Codes

Skin Irritation
H315: Causes skin irritation[1]

[4]

P264, P280, P302+P352,

P332+P317, P362+P364[4]

Eye Irritation
H319: Causes serious eye

irritation[1][4]

P264, P280,

P305+P351+P338,

P337+P317[4]

Respiratory Irritation
H335: May cause respiratory

irritation[1][4]

P261, P271, P304+P340,

P312, P403+P233, P405[4]

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the necessary steps for the safe disposal of 4'-
Hydroxyflavanone waste.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield,

and a lab coat.[3][4]

Work in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of dust or

vapors.[3]

2. Waste Collection and Segregation:

Collect waste 4'-Hydroxyflavanone in a designated, properly labeled hazardous waste

container.[5][6]

The container must be in good condition, compatible with the chemical, and have a secure

lid.[5]

Do not mix 4'-Hydroxyflavanone waste with other incompatible chemical wastes.[5][7]

3. Labeling of Hazardous Waste:
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Label the waste container clearly with the words "Hazardous Waste."[5][8]

The label must include the full chemical name ("4'-Hydroxyflavanone"), the quantity of

waste, the date of generation, and the place of origin (e.g., department, room number).[8]

Abbreviations or chemical formulas are not acceptable on the primary label.[5][8]

4. Storage of Chemical Waste:

Store the sealed hazardous waste container in a designated satellite accumulation area near

the point of generation.[7]

Ensure the storage area has secondary containment to prevent spills.[6]

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor to arrange for pickup and disposal.[6][8]

Provide them with a complete list of the chemicals for disposal.[8]

6. Disposal of Empty Containers:

Empty containers that held 4'-Hydroxyflavanone must be triple-rinsed with a suitable

solvent.[5][9]

The rinsate from this cleaning process must be collected and disposed of as hazardous

waste.[5][9]

After triple-rinsing and air-drying, the container can be disposed of in the regular trash after

defacing the original label.[5][7]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 4'-Hydroxyflavanone.
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Caption: Disposal workflow for 4'-Hydroxyflavanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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